molecular formula C₂₁H₂₆O₂ B1141054 18-Demethyl Etonogestrel CAS No. 54024-10-1

18-Demethyl Etonogestrel

Cat. No. B1141054
CAS RN: 54024-10-1
M. Wt: 310.43
InChI Key:
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Description

18-Demethyl Etonogestrel is a derivative of Etonogestrel . It has a molecular formula of C21H26O2 and a molecular weight of 310.43 .

Scientific Research Applications

Contraceptive Implants

18-Demethyl Etonogestrel: is a key component in contraceptive implants like Nexplanon and Implanon, which are subdermal devices providing long-acting reversible contraception . These implants release a controlled amount of etonogestrel, preventing ovulation and thereby offering a highly effective birth control method. They are particularly beneficial for women seeking a low-maintenance solution without the daily adherence required by oral contraceptives.

Menstrual Regulation

Research indicates that etonogestrel implants can influence menstrual patterns. While some users experience irregular bleeding, others may find a reduction in menstrual flow or complete cessation of periods . This application is particularly useful for individuals seeking relief from heavy menstrual bleeding or painful periods.

Extended Use Beyond Approval Period

Emerging studies suggest that the efficacy of etonogestrel implants may extend beyond the initial approval period of three years. This could potentially reduce the frequency of medical interventions for implant replacement, offering a longer duration of contraception with a single device .

HIV Prevention

Recent pharmacokinetic studies have explored the use of etonogestrel in combination with antiretroviral drugs like islatravir for HIV prevention . This dual-purpose implant could simultaneously prevent HIV transmission and unplanned pregnancies, representing a significant advancement in public health.

Alternative to IUDs

Etonogestrel implants could serve as an effective alternative to intrauterine devices (IUDs) for certain populations, such as young girls or individuals with contraindications to IUDs . The implant’s discrete nature and ease of use make it a viable option for those seeking privacy and convenience.

Safety And Hazards

The safety data sheet for Etonogestrel, from which 18-Demethyl Etonogestrel is derived, classifies it as a Category 2 carcinogen and Category 1B reproductive toxin . It is suspected of causing cancer and may damage fertility or the unborn child .

properties

IUPAC Name

(8S,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-11-methylidene-2,6,7,8,9,10,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26O2/c1-4-21(23)10-9-18-17-7-5-14-11-15(22)6-8-16(14)19(17)13(2)12-20(18,21)3/h1,11,16-19,23H,2,5-10,12H2,3H3/t16-,17-,18-,19+,20-,21-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VBLPWTJRPURMLR-OLGWUGKESA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CC(=C)C3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@]12CC(=C)[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=CC(=O)CC[C@H]34
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

CID 21680464

CAS RN

54024-10-1
Record name 19-NORPREGN-4-EN-20-YN-3-ONE, 17-HYDROXY-11-METHYLENE-, (17ALPHA)-
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